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Compound of Interest

Compound Name: Bacopaside X

Cat. No.: B1667704

For researchers, scientists, and drug development professionals handling Bacopaside X,
understanding the proper disposal procedures is crucial for maintaining a safe and compliant
laboratory environment. This guide provides essential safety and logistical information,
including operational and disposal plans, to ensure the responsible management of
Bacopaside X waste.

Bacopaside X, a triterpenoid saponin isolated from Bacopa monniera, is not classified as a
hazardous substance according to the Globally Harmonized System (GHS).[1] However,
adherence to proper disposal protocols is a fundamental aspect of good laboratory practice.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bacopaside X is provided below to
inform handling and disposal decisions.
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Property Value

CAS Number 94443-88-6[1]

Molecular Formula C46H74017[2]

Formula Weight 899.1 g/mol [2]

Appearance Solid[2]

Solubility Soluble in DMSO[2]

Hazard Classification Not classified as hazardous|[1]

Disposal Procedures

The recommended disposal procedures for Bacopaside X are straightforward, reflecting its
non-hazardous nature.

For Small Quantities:
Smaller quantities of Bacopaside X can be disposed of with regular household waste.[1]
For Larger Quantities and Uncleaned Packaging:

Disposal of larger quantities and any uncleaned packaging must be conducted in accordance
with official local, state, and federal regulations.[1] It is imperative to consult your institution's
environmental health and safety (EHS) department for specific guidance.

Spill Cleanup:

In the event of a spill, the material should be picked up mechanically.[1] Personal protective
equipment is not explicitly required, but standard laboratory practice dictates the use of gloves
and safety glasses.[1] It is important to prevent the substance from entering sewers or surface
and ground water.[1]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Bacopaside X is outlined in the diagram below.
This visual guide provides a step-by-step process to ensure compliance and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Bacopaside X | CAS 94443-88-6 | Cayman Chemical | Biomol.com [biomol.com]

 To cite this document: BenchChem. [Proper Disposal of Bacopaside X: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667704#bacopaside-x-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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